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Compound of Interest

Compound Name: MBD-7

Cat. No.: B1577394

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for performing Chromatin Immunoprecipitation
(ChlIP) to study the genomic binding sites of the Methyl-CpG-Binding Domain Protein 7 (MBD-
7). Additionally, it includes application notes on the function of MBD-7 and its role in cellular
pathways.

Introduction to MBD-7

Methyl-CpG-Binding Domain Protein 7 (MBD-7) is a member of the MBD family of proteins,
which are crucial interpreters of DNA methylation patterns.[1] In the plant model organism
Arabidopsis thaliana, MBD-7 is recognized as an anti-silencing factor that plays a significant
role in preventing gene repression and DNA hypermethylation.[2][3] It preferentially binds to
genomic regions with high densities of methylated cytosines in the CG context (mCG).[2][4]
MBD-7 is a key component of a complex that facilitates active DNA demethylation. It achieves
this by recruiting other proteins, such as the histone acetyltransferase IDM1 and the alpha-
crystallin domain proteins IDM2 and IDM3.[2][3] This complex creates a chromatin environment
that is permissive for DNA demethylases like ROS1 to function, thereby limiting the spread of
DNA methylation and preventing transcriptional gene silencing.[2][3]

MBD-7 Signaling Pathway in DNA Demethylation

The following diagram illustrates the proposed mechanism of MBD-7 in facilitating active DNA
demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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